Cas no 1361814-52-9 (Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1361814-52-9
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933661
• Update Time: 2025-10-31

Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
• Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-3-7(9(12)13)14-8(6(5)4-11)10(15)16-2/h3,9H,4H2,1-2H3
• InChI Key： FLCYBCFBHWLJOJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC(C(F)F)=CC=1C

Computed Properties

• Exact Mass: 292.98630 g/mol
• Monoisotopic Mass: 292.98630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2
• Molecular Weight: 294.09

Additional information on Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1361814-52-9)

Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1361814-52-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogen and fluorine substituents, enhances reactivity and selectivity, making it a valuable tool for medicinal chemists exploring novel drug candidates.

The growing interest in fluorinated pyridine derivatives has surged due to their role in optimizing drug metabolism and bioavailability. Researchers frequently search for "synthesis of difluoromethyl pyridines" or "bromomethyl pyridine applications," reflecting the compound's relevance in modern organic chemistry. Its CAS No. 1361814-52-9 is often queried in databases like SciFinder and Reaxys, underscoring its importance in patent literature and industrial-scale production.

In agrochemicals, Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate is investigated for its potential in developing next-generation crop protection agents. The difluoromethyl group is known to improve pesticidal activity by enhancing molecular stability under environmental conditions. This aligns with the industry's focus on "sustainable fluorinated agrochemicals"—a trending topic in green chemistry forums.

From a synthetic perspective, the compound's bromomethyl moiety offers versatile cross-coupling opportunities, enabling C-C bond formation in palladium-catalyzed reactions. Queries like "pyridine bromomethylation techniques" highlight user interest in its functionalization pathways. Recent publications also emphasize its utility in constructing heterocyclic scaffolds for kinase inhibitors, a hot topic in oncology research.

Handling Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate requires adherence to standard laboratory safety protocols, though it is not classified as hazardous under common regulatory frameworks. Its stability under inert conditions makes it suitable for long-term storage, a practical advantage for industrial applications. Users often search for "storage conditions for bromomethyl pyridines" to ensure optimal shelf life.

The compound's CAS No. 1361814-52-9 is frequently cited in patents related to fluoroalkylated pyridines, particularly in the context of intellectual property for antiviral and antifungal agents. This connects to broader discussions on "IP strategies for fluorinated compounds," a niche yet growing area in chemical innovation.

In summary, Methyl 3-(bromomethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate exemplifies the intersection of synthetic utility and applied research. Its dual functionality—combining halogenation and fluorination—positions it as a keystone in developing advanced materials and therapeutics, resonating with contemporary scientific and industrial priorities.